Cas no 4654-29-9 (2-methylbutyl cinnamate)

• Product Name: 2-methylbutyl cinnamate
• CAS No: 4654-29-9
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 930424
• PubChem ID: 107318
• Update Time: 2025-04-19

2-methylbutyl cinnamate Chemical and Physical Properties

Names and Identifiers

• 2-methylbutyl cinnamate
• 2-methylbutyl (E)-3-phenylprop-2-enoate
• 4654-29-9
• DTXSID00863430
• SEGJDCGIQJESDC-UHFFFAOYSA-N
• DB-251605

• Inchi： 1S/C14H18O2/c1-3-12(2)11-16-14(15)10-9-13-7-5-4-6-8-13/h4-10,12H,3,11H2,1-2H3
• InChI Key： SEGJDCGIQJESDC-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC=CC=1)=O)CC(C)CC

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.006
• Boiling Point: 313.2°C at 760 mmHg
• Flash Point: 165.2°C
• Refractive Index: 1.53
• PSA: 26.3
• LogP: 3.28910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters